Cas no 62071-19-6 (2-Thiophenecarboxaldehyde, 5-(hexadecyloxy)-)
62071-19-6 structure
Product Name:2-Thiophenecarboxaldehyde, 5-(hexadecyloxy)-
CAS No:62071-19-6
MF:C21H36O2S
MW:352.574345588684
CID:459108
PubChem ID:21441823
Update Time:2025-04-19
2-Thiophenecarboxaldehyde, 5-(hexadecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxaldehyde, 5-(hexadecyloxy)-
- 5-hexadecoxythiophene-2-carbaldehyde
- 5-(HEXADECYLOXY)THIOPHENE-2-CARBALDEHYDE
- CAOBAOHPNIEJLI-UHFFFAOYSA-N
- 5-hexadecyloxy-2-thiophenecarboxaldehyde
- DTXSID00613957
- 62071-19-6
- SCHEMBL11713075
-
- Inchi: 1S/C21H36O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-21-17-16-20(19-22)24-21/h16-17,19H,2-15,18H2,1H3
- InChI Key: CAOBAOHPNIEJLI-UHFFFAOYSA-N
- SMILES: S1C(C=O)=CC=C1OCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 352.24378
- Monoisotopic Mass: 352.24360156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
2-Thiophenecarboxaldehyde, 5-(hexadecyloxy)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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